2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• Molecular Formula: C28H29N5O4
• Molecular Weight: 499.6 g/mol
• IUPAC Name: 2-(4-butoxyphenyl)-5-[[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C28H29N5O4/c1-4-5-16-35-22-10-6-20(7-11-22)24-17-25-28(34)32(14-15-33(25)30-24)18-26-29-27(31-37-26)21-8-12-23(13-9-21)36-19(2)3/h6-15,17,19H,4-5,16,18H2,1-3H3
• InChI Key: RGUQQJNIPIQPCU-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=C(C=C5)OC(C)C

Description

The compound 2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a heterocyclic molecule featuring a pyrazolo[1,5-a]pyrazin-4(5H)-one core substituted with a 4-butoxyphenyl group at position 2 and a 1,2,4-oxadiazole-linked 4-isopropoxyphenyl moiety at position 3. This structure combines aromatic, ether, and oxadiazole functionalities, which are frequently associated with enhanced pharmacokinetic properties and bioactivity in medicinal chemistry .

Comparison with Similar Compounds

Table 1: Key Features of Compared Compounds

Compound Name	Core Structure	Key Substituents	Biological Activity/Application	Reference
2-(4-Chlorophenyl)-5-(3,4-dimethoxyphenethyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	Pyrazolo[1,5-a]pyrazin-4(5H)-one	4-Chlorophenyl, 3,4-dimethoxyphenethyl	Protein interaction studies
5-(4-Methoxyphenyl)-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one (MK66)	Pyrazolo[1,5-a]pyrimidin-7(4H)-one	4-Methoxyphenyl, phenyl	Under evaluation (synthetic intermediate)
N-[3-(4-Quinazolinyl)amino-1H-pyrazole-4-carbonyl]aldehyde hydrazones	Pyrazole-quinazoline hybrids	Quinazolinyl, aldehyde hydrazones	Antimicrobial (e.g., wheat scab inhibition)
5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-oxyacetyl hydrazones	Triazolo[1,5-a]pyrimidine	Methyl groups, oxyacetyl hydrazones	Herbicidal and fungicidal activity
Target Compound	Pyrazolo[1,5-a]pyrazin-4(5H)-one	4-Butoxyphenyl, 1,2,4-oxadiazole-linked 4-isopropoxyphenyl	Hypothesized: Antimicrobial/kinase inhibition	N/A

Key Observations:

The 1,2,4-oxadiazole moiety in the target compound is absent in most analogs but is known to improve metabolic stability and ligand-receptor interactions in other drug candidates .

Oxadiazole Linkage: This moiety could confer rigidity and hydrogen-bonding capabilities, similar to triazole or pyrimidine rings in antimicrobial agents .

Synthetic Routes: Pyrazolo-pyrazinone derivatives are often synthesized via multi-component reactions, as seen in the preparation of compound [1] in using one-pot reactions .

Triazolopyrimidine derivatives () demonstrate that chiral centers (e.g., α-methyl groups) enhance herbicidal activity, implying that stereochemistry in the target compound’s isopropoxy group could influence efficacy .